2-({5-[4-(1H-tetraazol-1-yl)phenyl]-2-furyl}methylene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
2-({5-[4-(1H-tetraazol-1-yl)phenyl]-2-furyl}methylene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0972171
InChI:
InChI=1S/C21H12N6O2S/c28-20-19(30-21-23-16-3-1-2-4-17(16)27(20)21)11-15-9-10-18(29-15)13-5-7-14(8-6-13)26-12-22-24-25-26/h1-12H/b19-11-
SMILES:
C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)N6C=NN=N6)S3
Molecular Formula:
C21H12N6O2S
Molecular Weight:
412.4 g/mol
2-({5-[4-(1H-tetraazol-1-yl)phenyl]-2-furyl}methylene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
CAS No.:
Cat. No.: VC0972171
Molecular Formula: C21H12N6O2S
Molecular Weight: 412.4 g/mol
* For research use only. Not for human or veterinary use.
![2-({5-[4-(1H-tetraazol-1-yl)phenyl]-2-furyl}methylene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H12N6O2S |
|---|---|
| Molecular Weight | 412.4 g/mol |
| IUPAC Name | (2Z)-2-[[5-[4-(tetrazol-1-yl)phenyl]furan-2-yl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one |
| Standard InChI | InChI=1S/C21H12N6O2S/c28-20-19(30-21-23-16-3-1-2-4-17(16)27(20)21)11-15-9-10-18(29-15)13-5-7-14(8-6-13)26-12-22-24-25-26/h1-12H/b19-11- |
| Standard InChI Key | LTZZVPCTOVAJGG-ODLFYWEKSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)N=C3N2C(=O)/C(=C/C4=CC=C(O4)C5=CC=C(C=C5)N6C=NN=N6)/S3 |
| SMILES | C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)N6C=NN=N6)S3 |
| Canonical SMILES | C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)N6C=NN=N6)S3 |
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